Cas no 116632-05-4 (5-Bromo-2-naphthalenol)

• Product Name: 5-Bromo-2-naphthalenol
• CAS No: 116632-05-4
• MF: C₁₀H₇BrO
• MW: 223.065982103348
• MDL: MFCD17012486
• CID: 1073548
• Update Time: 2025-10-31

5-Bromo-2-naphthalenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-naphthalenol
• 5-bromonaphthalen-2-ol

• MDL： MFCD17012486
• Inchi： 1S/C10H7BrO/c11-10-3-1-2-7-6-8(12)4-5-9(7)10/h1-6,12H
• InChI Key： BZCYULYTYLSGBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=CC=C21)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 5-Bromo-2-naphthalenol

Research Briefing on 5-Bromo-2-naphthalenol (CAS: 116632-05-4) in Chemical and Biomedical Applications

5-Bromo-2-naphthalenol (CAS: 116632-05-4) is a brominated naphthalene derivative that has garnered significant attention in recent years due to its versatile applications in chemical synthesis, pharmaceutical development, and material science. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including potential drug candidates and fluorescent probes. Recent studies have explored its utility in organic synthesis, medicinal chemistry, and as a building block for advanced materials, highlighting its importance in interdisciplinary research.

In the field of medicinal chemistry, 5-Bromo-2-naphthalenol has been investigated for its role in the development of novel therapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a key intermediate in the synthesis of selective estrogen receptor modulators (SERMs), which are promising candidates for breast cancer treatment. The bromine substituent at the 5-position provides a reactive site for further functionalization, enabling the creation of diverse molecular architectures with tailored biological activities.

Recent advancements in synthetic methodologies have focused on optimizing the production of 5-Bromo-2-naphthalenol to improve yield and purity. A 2024 report in Organic Process Research & Development described a novel catalytic system for the bromination of 2-naphthalenol, achieving higher regioselectivity and reduced environmental impact compared to traditional methods. This development is particularly significant for industrial-scale production, where efficiency and sustainability are paramount concerns.

The compound's photophysical properties have also been explored in materials science applications. Research published in ACS Applied Materials & Interfaces (2023) demonstrated that 5-Bromo-2-naphthalenol derivatives exhibit strong fluorescence and can serve as effective organic semiconductors in optoelectronic devices. These findings open new possibilities for the development of organic light-emitting diodes (OLEDs) and photovoltaic materials with improved performance characteristics.

From a pharmacological perspective, recent in vitro studies have investigated the biological activity of 5-Bromo-2-naphthalenol derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives show promising antimicrobial activity against drug-resistant bacterial strains, suggesting potential applications in addressing the global antibiotic resistance crisis. However, further in vivo studies are needed to evaluate their therapeutic potential and safety profiles.

In conclusion, 5-Bromo-2-naphthalenol (CAS: 116632-05-4) continues to be a valuable compound in chemical and biomedical research, with recent studies expanding its applications across multiple disciplines. Ongoing research efforts are focused on developing more efficient synthetic routes, exploring novel derivatives with enhanced biological activity, and investigating its potential in advanced material applications. As these studies progress, 5-Bromo-2-naphthalenol is likely to maintain its importance as a versatile building block in scientific research and industrial applications.